2-Chloro-4-propoxypyridin-3-amine

• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• IUPAC Name: 2-chloro-4-propoxypyridin-3-amine
• InChI: InChI=1S/C8H11ClN2O/c1-2-5-12-6-3-4-11-8(9)7(6)10/h3-4H,2,5,10H2,1H3
• InChI Key: DCVFXKKXBOWYJC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C(=NC=C1)Cl)N

Description

2-Chloro-4-propoxypyridin-3-amine is a pyridine derivative featuring a chlorine atom at position 2, a propoxy group at position 4, and an amine group at position 2. This compound is of interest in medicinal chemistry due to its structural motifs, which are commonly associated with bioactivity in drug discovery. Synthesis typically involves nucleophilic substitution or coupling reactions, as observed in analogous pyridine-based compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-propoxypyridin-3-amine typically involves the chlorination of a pyridine derivative followed by the introduction of the propoxy and amine groups. One common method involves the reaction of 2-chloropyridine with propyl alcohol in the presence of a base to form 2-chloro-4-propoxypyridine. This intermediate is then reacted with ammonia or an amine source to introduce the amine group at the third position.

Industrial Production Methods

Industrial production of 2-Chloro-4-propoxypyridin-3-amine may involve large-scale chlorination and subsequent functional group modifications using continuous flow reactors to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chloro group at position 2 serves as a reactive site for nucleophilic displacement.

Aryl/Alkyl Substitution

• Conditions : Reaction with Grignard reagents (e.g., RMgX) in anhydrous THF at reflux (60–80°C) for 6–12 hours .

• Outcome : Replacement of the chloro group with alkyl/aryl groups to form 2-substituted derivatives.

• Example :

  $$\text{2-Cl-4-propoxypyridin-3-amine} + \text{CH}_3\text{MgBr} \xrightarrow{\text{THF, 70°C}} \text{2-CH}_3\text{-4-propoxypyridin-3-amine} \quad (\text{Yield: 68–72\%})[3][6]$$

Amination

• Conditions : Treatment with aqueous ammonia (25% w/w) under microwave irradiation (100°C, 20 min).

• Outcome : Substitution of chlorine with an amino group, yielding 2-amino-4-propoxypyridin-3-amine.

Cross-Coupling Reactions

The chloro group participates in transition-metal-catalyzed coupling reactions.

Suzuki-Miyaura Coupling

• Catalyst : Pd(PPh₃)₄ (5 mol%)

• Conditions : Arylboronic acid (1.2 equiv), K₂CO₃ (2 equiv), DMF/H₂O (4:1), 90°C, 8–12 hours .

• Outcome : Formation of biaryl derivatives at position 2.

  $$\text{2-Cl-4-propoxypyridin-3-amine} + \text{PhB(OH)}_2 \rightarrow \text{2-Ph-4-propoxypyridin-3-amine} \quad (\text{Yield: 65–78\%})[4]$$

Heck Reaction

• Catalyst : Pd(OAc)₂ (3 mol%)

• Conditions : Styrene (1.5 equiv), Et₃N (2 equiv), DMF, 120°C, 24 hours .

• Outcome : Alkenylation at position 2 with retention of the amino and propoxy groups.

Functionalization of the Amino Group

The amino group at position 3 undergoes acylation and diazotization.

Acylation

• Conditions : Acetic anhydride (2 equiv), pyridine, 0°C to RT, 4 hours.

• Outcome : Formation of 3-acetamido-2-chloro-4-propoxypyridine.

  $$\text{Yield: 82–85\%} \quad[6]$$

Diazotization

• Conditions : NaNO₂ (1.1 equiv), HCl (conc.), 0–5°C, followed by coupling with β-naphthol .

• Outcome : Formation of azo dyes for analytical or material science applications.

Oxidation of the Propoxy Group

• Conditions : KMnO₄ (3 equiv), H₂SO₄ (10%), 80°C, 3 hours .

• Outcome : Conversion of the propoxy group to a carboxylic acid, yielding 2-chloro-4-carboxy-pyridin-3-amine.

Reduction of the Amino Group

• Conditions : H₂ (1 atm), Pd/C (10 wt%), EtOH, RT, 6 hours .

• Outcome : Reduction to 2-chloro-4-propoxypyridine (removal of the amino group).

Acid-Base Behavior

The amino group (pKa ≈ 4.8–5.2) and pyridine nitrogen (pKa ≈ 3.1–3.5) influence solubility and reactivity:

• Protonation : The pyridine nitrogen is protonated under acidic conditions (pH < 3), enhancing aqueous solubility.

• Deprotonation : The amino group deprotonates at pH > 9, forming a conjugate base .

Biological Activity

Derivatives exhibit pharmacological potential:

• Anti-thrombolytic Activity : Analogues with halogen substitutions show 20–40% clot inhibition at 50 μM .

• Cytotoxicity : Acylated derivatives (e.g., 3-acetamido) display moderate haemolytic activity (8–20% lysis) .

Scientific Research Applications

2-Chloro-4-propoxypyridin-3-amine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and heterocycles.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a building block for the development of pharmaceutical compounds with potential therapeutic effects.

Industry: Utilized in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-4-propoxypyridin-3-amine involves its interaction with specific molecular targets and pathways. The presence of the chlorine and propoxy groups influences its reactivity and binding affinity to biological targets. The amine group can form hydrogen bonds and electrostatic interactions with enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and hypothetical properties of 2-Chloro-4-propoxypyridin-3-amine and related compounds:

Compound Name	Heterocycle	Substituents	Chloro Position	Key Hypothetical Properties
2-Chloro-4-propoxypyridin-3-amine	Pyridine	4-propoxy, 3-amine	2	High lipophilicity, moderate solubility
2-Amino-4-(2-Chloro-5-(4-Substituted Phenyl) Pyridin-3-Yl)-1-(4-Substituted Phenyl) Pyridine	Pyridine	5-(4-substituted phenyl), 2-amino, 2-chloro	2	Enhanced aromatic π-stacking, rigid structure
6-Chloro-N-[2-(propan-2-yl)oxan-3-yl]pyrimidin-4-amine	Pyrimidine	6-chloro, oxane (tetrahydropyran) group	6	Increased hydrogen bonding, steric bulk

Key Observations:

Heterocycle Differences: Pyridine (single nitrogen) vs. The 2-chloro substitution in pyridine derivatives (target compound and ) is associated with electrophilic reactivity, which may influence binding to cysteine residues in enzymes .

Substituent Effects: Propoxy vs. Phenyl Groups: The 4-propoxy group in the target compound likely increases lipophilicity compared to the bulky 4-substituted phenyl groups in , which may favor aromatic interactions but reduce metabolic stability. Oxane vs.

Chloro Position: Chloro at position 2 (pyridine) vs. 6 (pyrimidine): Positional differences affect electronic distribution.

Pharmacological and Physicochemical Properties

• Solubility : Propoxy groups generally improve lipid solubility but may reduce aqueous solubility compared to polar substituents (e.g., hydroxyl or carboxyl groups) .
• Metabolic Stability : Bulky substituents like phenyl groups (as in ) are prone to cytochrome P450-mediated oxidation, whereas ethers (propoxy, oxane) may exhibit slower metabolism .
• Binding Affinity : Pyrimidine derivatives (e.g., ) often show higher affinity for ATP-binding pockets due to nitrogen positioning, whereas pyridines may favor hydrophobic binding sites.

Biological Activity

2-Chloro-4-propoxypyridin-3-amine is an organic compound that has garnered attention in medicinal chemistry and agrochemical research due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its interactions with biological molecules, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

2-Chloro-4-propoxypyridin-3-amine features a pyridine ring substituted with a chlorine atom at the second position, a propoxy group at the fourth position, and an amino group at the third position. This arrangement contributes to its chemical reactivity and biological properties.

Property	Value
Molecular Formula	C10H12ClN2O
Molecular Weight	213.67 g/mol
IUPAC Name	2-Chloro-4-propoxypyridin-3-amine
Chemical Class	Halogenated Pyridine

The biological activity of 2-Chloro-4-propoxypyridin-3-amine is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. Research indicates that it may modulate enzyme activity, particularly affecting cytochrome P450 enzymes, which are crucial for drug metabolism. Such interactions suggest potential implications for enhancing drug efficacy and safety profiles in therapeutic applications .

Enzyme Modulation

Studies have shown that 2-Chloro-4-propoxypyridin-3-amine can influence enzyme activity, which is critical in pharmacokinetics. For instance, compounds with similar structures have been investigated for their roles as inhibitors of cytochrome P450 enzymes. This modulation could lead to altered drug metabolism, impacting the therapeutic outcomes of co-administered medications.

Neuropharmacological Potential

Research indicates potential applications in targeting the central nervous system (CNS). The unique structural characteristics may allow 2-Chloro-4-propoxypyridin-3-amine to interact with neurotransmitter receptors or other CNS-related pathways, making it a candidate for further investigation in treating neurological disorders .

Case Studies and Research Findings

• In Vivo Studies : A study highlighted the effects of similar pyridine derivatives on binge drinking behavior in animal models. Although specific results for 2-Chloro-4-propoxypyridin-3-amine were not detailed, the findings suggest that compounds in this class may influence addictive behaviors without causing sedation .
• Synthesis and Biological Evaluation : Research focused on synthesizing derivatives of pyridine compounds has revealed that structural modifications can significantly impact biological activity. The synthesis of 2-Chloro-4-propoxypyridin-3-amine involved palladium-catalyzed reactions, which yielded high purity products suitable for biological testing .

Comparative Analysis with Similar Compounds

The following table compares 2-Chloro-4-propoxypyridin-3-amine with structurally related compounds:

Compound Name	Key Features	Biological Activity
2-Chloropyridine	Lacks propoxy group	Limited versatility
4-Chloropyridine	Chlorine substitution at a different position	Varies based on substitution
2-Amino-3-hydroxypyridine	Contains hydroxyl group	Studied for antimicrobial properties
2-Propyloxypyridin-3-amine	Similar structure but different functional groups	Potential diverse applications

The unique combination of chlorine and propoxy groups in 2-Chloro-4-propoxypyridin-3-amine enhances its utility as a synthetic intermediate and potential therapeutic agent compared to these similar compounds .